Cas no 75198-13-9 (1-Fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride)

• Product Name: 1-Fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride
• CAS No: 75198-13-9
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 6151253
• PubChem ID: 132343830
• Update Time: 2025-05-20

1-Fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methyl-1-phenylpropan-2-amine;hydrochloride
• 1-fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride
• 75198-13-9
• EN300-734282
• 1-Fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride

• Inchi： 1S/C10H14FN.ClH/c1-10(2,12)9(11)8-6-4-3-5-7-8;/h3-7,9H,12H2,1-2H3;1H
• InChI Key： SGWJHJGWYJWSSE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1)C(C)(C)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-Fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride

1-Fluoro-2-methyl-1-phenylpropan-2-amine Hydrochloride: A Comprehensive Overview

1-fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride, a compound with the CAS number 75198-13-9, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a methyl group, and a phenyl group within a propanamine framework. The hydrochloride salt form further enhances its stability and solubility, making it an attractive candidate for various applications.

The synthesis of 1-fluoro-2-methyl-1-phenylpropan-2-amine hydrochloride involves a series of carefully designed reactions that leverage modern organic synthesis techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the phenyl group, followed by fluorination steps to achieve the desired substitution pattern. These methods not only improve yield but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

One of the most promising applications of 75198-13-9 lies in its potential as a building block for drug discovery. The compound's structure features a rigid aromatic ring system and a fluorine atom, both of which are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in *Nature Communications* highlighted its role as a lead compound in the development of novel anti-inflammatory agents.

In addition to its pharmacological applications, 1-fluoro-2-methyl-1-phenylpropane Hydrochloride has shown potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers at the University of California have reported on its use as a dopant in perovskite solar cells, where it significantly enhances charge transport efficiency and device stability. These findings underscore the compound's versatility across diverse scientific disciplines.

The physical and chemical properties of 75198 13 9 are well-documented, with recent studies providing detailed insights into its thermal stability, solubility profiles, and spectroscopic characteristics. For example, thermogravimetric analysis (TGA) has revealed that the compound exhibits excellent thermal stability up to 200°C under inert conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to large-scale purification processes like recrystallization and chromatography.

From an environmental perspective, understanding the fate and transport of 1-fluoro 2 methyl 1 phenylpropan Hydrochloride is crucial for ensuring safe handling and disposal practices. Recent eco-toxicological studies have indicated that the compound exhibits low acute toxicity to aquatic organisms when exposed at environmentally relevant concentrations. However, long-term ecological impacts remain an area requiring further investigation.

In conclusion, 75198 13 9, or 1-fluoro 2 methyl 1 phenylpropane Hydrochloride, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple scientific domains. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.